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Compound of Interest

Compound Name: 5-Ethyl-3,3-dimethyloctane

Cat. No.: B14556797 Get Quote

In-Depth Technical Guide: 5-Ethyl-3,3-
dimethyloctane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a consolidated overview of 5-Ethyl-3,3-dimethyloctane, a

saturated aliphatic hydrocarbon. Due to the limited availability of detailed experimental data in

publicly accessible scientific literature, this document focuses on its fundamental identifiers,

computed physicochemical properties, and places it within the broader context of branched

alkanes. While specific experimental protocols, in-depth biological activity, and direct

applications in drug development for this particular isomer are not extensively documented, this

guide serves as a foundational resource.

Chemical Identity and Identifiers
Accurate identification is critical in all scientific endeavors. The following table summarizes the

key identifiers for 5-Ethyl-3,3-dimethyloctane.
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Identifier Value Source

CAS Registry Number 62183-58-8 [1][2][3]

IUPAC Name 5-Ethyl-3,3-dimethyloctane [1][2][3]

Molecular Formula C₁₂H₂₆ [1][2][3]

Canonical SMILES CCCC(CC)CC(C)(C)CC [1]

InChI

InChI=1S/C12H26/c1-6-9-

11(7-2)10-12(4,5)8-3/h11H,6-

10H2,1-5H3

[1][2][3]

InChIKey
GQTCKTISADWVNV-

UHFFFAOYSA-N
[1][2][3]

Physicochemical Properties
The physicochemical properties of a compound are essential for predicting its behavior in

various systems, including biological and environmental contexts. The data presented below

are primarily computed properties sourced from chemical databases.

Property Value Source

Molecular Weight 170.33 g/mol [1][2][3]

Monoisotopic Mass 170.203450829 Da [1]

Topological Polar Surface Area 0 Å² [1]

Complexity 103 [1]

Synthesis and Experimental Protocols
A comprehensive search of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the synthesis of 5-Ethyl-3,3-dimethyloctane. However, the

synthesis of structurally similar branched alkanes often involves established organic chemistry

reactions.
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General Synthetic Workflow for Branched Alkanes
The logical workflow for the synthesis of a branched alkane like 5-Ethyl-3,3-dimethyloctane
would typically involve the formation of the carbon skeleton followed by reduction to the fully

saturated alkane. A hypothetical retrosynthetic analysis is presented below.

5-Ethyl-3,3-dimethyloctane

Hydrogenation

Grignard Reagent Addition

Precursor Ketone/Aldehyde

Wittig Reaction

Alkene Intermediate

Click to download full resolution via product page

A generalized retrosynthetic analysis for branched alkanes.

Note: This diagram represents a conceptual workflow. The actual choice of reagents and

reaction conditions would require significant experimental development and optimization.

Biological Activity and Drug Development
Relevance
There is currently no specific information available in prominent biological or medicinal

chemistry literature regarding the biological activity of 5-Ethyl-3,3-dimethyloctane or its direct
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application in drug development.

General Considerations for Alkanes in Drug Discovery
While simple alkanes are not typically considered pharmacologically active due to their

chemical inertness, their structural motifs are fundamental to the lipophilicity and overall shape

of many drug molecules. The hydrocarbon backbone of a drug candidate influences its

absorption, distribution, metabolism, and excretion (ADME) properties.

The logical relationship of how a chemical structure influences its physicochemical properties

and, subsequently, its biological interactions is outlined in the following diagram.

Chemical Properties

Biological Interactions

Chemical Structure
(e.g., 5-Ethyl-3,3-dimethyloctane)

Physicochemical Properties
(Lipophilicity, Size, Shape)

Pharmacokinetics
(ADME)

Pharmacodynamics
(Target Binding)

Overall Biological Effect

Click to download full resolution via product page

Structure-Property-Activity Relationship in Drug Discovery.

Conclusion
5-Ethyl-3,3-dimethyloctane is a well-defined chemical entity with established identifiers.

However, a significant gap exists in the scientific literature regarding its specific experimental

data, including detailed synthetic protocols, comprehensive spectroscopic analysis, and

biological activity. For researchers and drug development professionals, this compound may

serve as a reference standard in analytical chemistry or as a non-polar solvent. Any exploration

of its potential biological roles would require novel and extensive experimental investigation.

This guide provides the foundational chemical information to support such future work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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